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heptanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

Physical Property Data Summary

The quantitative data for 6-Methyl-1-heptanol from the search results is summarized in the table below.
Please note the discrepancy in the CAS number, which suggests data might correspond to slightly different

isomers or forms of the compound.

Property Value Unit Source | Condition Citation

CAS Registry Number 26952-21-6 (also 1653-40-3)

[1] [2]

Molecular Formula CsH1s0 - - [1]
Molecular Weight 130.23 g/mol - [1]
Vapor Pressure 0.1 mmHg at 20 °C [3]
Vapor Pressure 1.33 kPa at84.1°C [4]
Vapor Pressure 202.66 kPa at211.41 °C [4]
Density 0.832 g/cms3 at 20 °C [3]
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Property Value Unit Source | Condition Citation
Boiling Point 183 - 188 °C - [1][3]
Flash Point 73 -82 °C (closed cup) [1] [3]
Refractive Index 1.429-1.431 - at 20 °C [3]

Experimental Data and Methodologies

The available data comes from a mix of experimental measurements and calculated estimations.

e Vapor Pressure Correlation: One source provides a vapor pressure equation for 6-Methyl-1-
heptanol (CAS 1653-40-3), indicating the relationship between pressure (Pvap in kPa) and
temperature (T in Kelvin) can be modeled with the equation In(Pvp) = A + BI(T + C), where
A=15.7346, B=-4080.17, and C=-93.105 [4]. The data points in the table above, from 1.33 kPa to
202.66 kPa, were calculated using this correlation [4].

¢ Density Measurement: The density value of 0.832 g/lcm?® at 20°C is listed without a specific
experimental method [3]. In a laboratory context, this is typically measured using a calibrated digital
densitometer or a pycnometer. The protocol involves temperature-controlling the sample, introducing
it into the instrument, and obtaining the direct reading.

o Data Source Authority: The National Institute of Standards and Technology (NIST) Web Thermo
Tables (WTT) is cited as a source containing critically evaluated data for this compound, including
phase boundary densities and vaporization enthalpies [5]. This suggests the existence of rigorously
validated experimental data, though specific values are not detailed in the search results.

Visualizing Property Relationships

The following diagram illustrates the logical workflow for determining key thermophysical properties,

aligning with the methodologies suggested by the search results.
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Workflow for determining vapor pressure and density.

Key Insights and Data Gaps

¢ Data Discrepancy: The compound is listed under two different CAS numbers (26952-21-6 and 1653-
40-3). While they likely refer to the same compound, this is a point to verify for precise research.

¢ Limited Primary Data: While some vapor pressure and density values are present, the search
results lack comprehensive tabular data across a wide temperature range.

e Authority Source: The mention of the NIST WTT database is a strong indicator that high-quality,
peer-reviewed data exists [5]. For a rigorous technical guide, consulting this database directly would
be a critical next step to obtain a complete and reliable dataset.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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